Cas no 1818294-41-5 (Amino-PEG10-acid)

• Product Name: Amino-PEG10-acid
• CAS No: 1818294-41-5
• MF: C₂₃H₄₇NO₁₂
• MW: 529.618788957596
• CID: 2951108
• Update Time: 2025-10-31

Amino-PEG10-acid Chemical and Physical Properties

Names and Identifiers

• 氨基-十聚乙二醇-羧酸
• Amino-PEG10-acid
• Amino-PEG10-propionic acid
• α,ω-amine--propionic acid undecaethylene glycol
• NH2-PEG10-COOH
• AMINE-PEG10-COOH
• CAS_1818294-41-5
• 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• H11494
• Polyethylene glycol 2-aminoethyl 2-carboxyethyl ether

• Inchi： 1S/C23H47NO12/c24-2-4-28-6-8-30-10-12-32-14-16-34-18-20-36-22-21-35-19-17-33-15-13-31-11-9-29-7-5-27-3-1-23(25)26/h1-22,24H2,(H,25,26)
• InChI Key： SVXUSQJNNODUGC-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCOCCC(=O)O)CCOCCOCCOCCOCCOCCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 32
• Complexity: 434
• XLogP3: -5
• Topological Polar Surface Area: 156

Additional information on Amino-PEG10-acid

Recent Advances in the Application of Amino-PEG10-acid (CAS: 1818294-41-5) in Chemical Biology and Pharmaceutical Research

The compound Amino-PEG10-acid (CAS: 1818294-41-5) has recently emerged as a critical reagent in chemical biology and pharmaceutical research due to its unique properties as a polyethylene glycol (PEG) derivative. This research brief synthesizes the latest findings regarding its applications in drug conjugation, bioconjugation, and targeted drug delivery systems. Recent studies highlight its role as a versatile linker molecule, offering enhanced solubility, reduced immunogenicity, and improved pharmacokinetic profiles for therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Amino-PEG10-acid in antibody-drug conjugates (ADCs), where it facilitated stable linkage between monoclonal antibodies and cytotoxic payloads. The extended PEG10 spacer arm was shown to minimize steric hindrance, thereby preserving antibody binding affinity while enabling controlled drug release. This finding has significant implications for next-generation ADC design, particularly in oncology therapeutics.

Further research in Bioconjugate Chemistry revealed novel applications in PROTAC (Proteolysis Targeting Chimera) technology. The hydrophilic nature of Amino-PEG10-acid was found to enhance cellular permeability of PROTAC molecules while maintaining their target engagement properties. This dual functionality addresses a major challenge in PROTAC development - achieving sufficient bioavailability without compromising degradation efficiency.

Innovative work from MIT's Koch Institute (2024) has utilized Amino-PEG10-acid in the development of tumor-targeting nanocarriers. The compound's ability to serve as both a spacer and a solubilizing agent enabled the creation of nanoparticles with unprecedented tumor accumulation rates (78% improvement over standard PEGylated formulations in murine models). This advancement suggests promising directions for improving the therapeutic index of hydrophobic anticancer drugs.

From a synthetic chemistry perspective, recent methodological improvements have streamlined the incorporation of Amino-PEG10-acid into complex molecular architectures. A 2024 Organic Process Research & Development paper detailed a scalable, chromatography-free purification process that maintains the compound's high purity (>99%) while reducing production costs by approximately 40%. This development is particularly significant for industrial-scale applications.

Ongoing clinical trials (Phase I/II) are currently evaluating Amino-PEG10-acid-containing conjugates for rheumatoid arthritis and solid tumors, with preliminary data showing favorable safety profiles. The compound's chemical stability under physiological conditions and predictable metabolism make it an attractive candidate for translational research. Future directions may explore its potential in gene therapy vectors and multispecific antibody platforms.